3-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-1-[(3,5-dimethoxyphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H21N3O6/c1-30-17-8-16(9-18(11-17)31-2)13-26-19-4-3-7-25-22(19)23(28)27(24(26)29)12-15-5-6-20-21(10-15)33-14-32-20/h3-11H,12-14H2,1-2H3
• InChI Key: DTXQZDIYFJROFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3)OC
• Molecular Formula: C24H21N3O6
• Molecular Weight: 447.4 g/mol

Description

3-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H21N3O6 and its molecular weight is 447.447. The purity is usually 95%.
BenchChem offers high-quality 3-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel synthesis methods for derivatives of pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione have been developed, demonstrating the compound's utility in creating diverse chemical structures with potential pharmaceutical applications. For instance, the synthesis of 2,4-disubstituted 3H-pyrido[3,2-e][1,4]diazepin-5-ones and its derivatives, which has relevance in medicinal chemistry (El Bouakher et al., 2013).

Applications in Nucleoside Synthesis

• Efficient procedures for synthesizing pyrimidine nucleosides, important in drug discovery, have been developed using similar structures. This includes the reaction of glycosyl 5-(aminomethylene)-1,3-dioxane-4,6-dione derivatives with benzyl- or 2,4-dimethoxybenzyl isocyanate, highlighting the compound's role in nucleoside research (Cavalli et al., 2022).

Heterocyclic Compound Synthesis

• The compound is instrumental in synthesizing various heterocyclic structures, such as naphthoand benzopyranopyrimidines, with applications in pharmaceutical chemistry due to their antibacterial and fungicidal activity. This illustrates its potential in creating medically relevant compounds (Osyanin et al., 2014).

Antithrombotic Applications

• Derivatives of pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione have been synthesized and identified as new antithrombotic compounds. This showcases its utility in developing treatments for thrombotic disorders (Furrer et al., 1994).

Antitumor Activities

• Compounds like 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine have shown potential as lipid-soluble inhibitors of mammalian dihydrofolate reductase, indicating possible applications in cancer therapy (Grivsky et al., 1980).